Cas no 1805598-98-4 (2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid
• CAS No: 1805598-98-4
• MF: C₉H₃BrF₃NO₃
• MW: 310.024232149124
• CID: 4946435
• Update Time: 2025-06-13

2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H3BrF3NO3/c10-5-1-4(3-14)2-6(7(5)8(15)16)17-9(11,12)13/h1-2H,(H,15,16)
• InChI Key： IXVAHJVQURBZBC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid

Recent Advances in the Study of 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic Acid (CAS: 1805598-98-4)

2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid (CAS: 1805598-98-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the efficiency of the bromination and cyanation steps, resulting in a higher yield of the target compound. This advancement is particularly significant for large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, preliminary research has indicated that 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. A study conducted by researchers at the University of Cambridge demonstrated its potential as a lead compound for developing anti-inflammatory agents. The compound's ability to modulate enzyme activity was attributed to its unique electronic properties, which facilitate interactions with key amino acid residues in the enzyme's active site.

Another area of interest is the compound's application in agrochemicals. Recent findings published in Pest Management Science highlighted its efficacy as a herbicide. The trifluoromethoxy group, in particular, was found to enhance the compound's stability and bioavailability, making it a viable candidate for further development in crop protection. Field trials are currently underway to assess its environmental impact and long-term effectiveness.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability in vivo require further optimization to improve its pharmacokinetic profile. Researchers are exploring various derivatives and formulations to address these issues, with some success reported in recent preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-Bromo-4-cyano-6-(trifluoromethoxy)benzoic acid (CAS: 1805598-98-4) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Ongoing studies continue to uncover its potential, and future research will likely focus on refining its properties and expanding its applications. The compound's unique structural features and biological activities make it a compelling subject for further investigation.